Cas no 2418660-79-2 (3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid
• CAS No: 2418660-79-2
• MF: C₁₈H₂₇N₃O₄
• MW: 349.424684762955
• CID: 5820979
• PubChem ID: 165772239
• Update Time: 2025-10-31

3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418660-79-2
• 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid
• EN300-26628170
• 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid

• Inchi： 1S/C18H27N3O4/c1-12-14(16(22)23)10-13(21-8-6-19-7-9-21)11-15(12)20(5)17(24)25-18(2,3)4/h10-11,19H,6-9H2,1-5H3,(H,22,23)
• InChI Key： UTINTMAFIPEKGS-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1=C(C)C(C(=O)O)=CC(=C1)N1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 349.20015635g/mol
• Monoisotopic Mass: 349.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 82.1Ų

Additional information on 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid

Introduction to 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid (CAS No. 2418660-79-2)

3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid (CAS No. 2418660-79-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The molecular structure of 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid is composed of a benzoic acid core, a tert-butoxycarbonyl (Boc) protecting group, a methyl substituent, and a piperazine ring. The Boc group is particularly important as it can be selectively removed under mild conditions, making this compound a valuable intermediate in the synthesis of peptides and other bioactive molecules. The piperazine ring, on the other hand, imparts additional functionality and can be further modified to enhance the compound's pharmacological properties.

Recent studies have highlighted the potential of 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic activities. These findings suggest that 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid could be a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its therapeutic potential, 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid has been explored as a scaffold for the design of novel inhibitors. A study in the European Journal of Medicinal Chemistry reported that derivatives of this compound showed selective inhibition against specific enzymes involved in cancer progression. This makes it an attractive candidate for further investigation in oncology research.

The synthetic accessibility of 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid is another key factor contributing to its significance in chemical and pharmaceutical research. The compound can be synthesized through well-established methods, such as the reaction of 3-amino-2-methylbenzoic acid with tert-butyl dicarbonate and subsequent coupling with piperazine. This synthetic route allows for efficient scale-up and modification, facilitating its use in both academic and industrial settings.

In terms of physicochemical properties, 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid exhibits good solubility in polar solvents, which is advantageous for various applications in drug discovery and development. Its stability under different conditions has also been studied, ensuring that it remains an effective reagent throughout the synthetic process.

The biological activity of 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid has been evaluated using a range of assays. In vitro studies have demonstrated its ability to modulate specific cellular pathways, making it a valuable tool for understanding disease mechanisms at the molecular level. Furthermore, preliminary in vivo studies have shown promising results in animal models, suggesting that this compound may have translational potential for human use.

To further explore the therapeutic potential of 3-{[(Tert-butoxy)carbonyl)(methyl)(amino)-2-methyl]-5-(4-piperazinyl)-benzoic acid}, ongoing research is focusing on optimizing its pharmacokinetic properties and reducing any potential side effects. This includes modifying the structure to improve bioavailability and stability while maintaining or enhancing its biological activity.

In conclusion, 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2-methyl-5-(piperazin-1-yl)benzoic acid (CAS No. 2418660-79-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs.